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Compound of Interest

Compound Name: 2-Nitrobenzohydrazide

CAS No.: 606-26-8

Cat. No.: B091997

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the expected spectroscopic data for 2-
Nitrobenzohydrazide. Due to the limited availability of published experimental spectra for this

specific compound in public databases, this document presents a comprehensive analysis

based on data from its isomers and structurally related molecules. This information is intended

to serve as a valuable reference for the identification, characterization, and quality control of 2-
Nitrobenzohydrazide in research and development settings.

Predicted Spectroscopic Data
The following tables summarize the predicted nuclear magnetic resonance (NMR), infrared

(IR), and mass spectrometry (MS) data for 2-Nitrobenzohydrazide. These predictions are

derived from the analysis of known data for 3-nitrobenzohydrazide, 4-nitrobenzohydrazide, 2-

nitrobenzamide, and other related structures.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Table 1: Predicted ¹H NMR Spectral Data for 2-Nitrobenzohydrazide
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Chemical Shift (δ,
ppm)

Multiplicity Integration Assignment

~7.6 - 7.9 Multiplet 4H
Aromatic Protons (C₃-

H, C₄-H, C₅-H, C₆-H)

~4.5 - 5.0 Broad Singlet 2H -NH₂

~9.5 - 10.0 Singlet 1H -NH-

Solvent: DMSO-d₆

Table 2: Predicted ¹³C NMR Spectral Data for 2-Nitrobenzohydrazide

Chemical Shift (δ, ppm) Assignment

~165 C=O

~148 C-NO₂

~133 Aromatic CH

~130 Aromatic C-C=O

~129 Aromatic CH

~124 Aromatic CH

~122 Aromatic CH

Solvent: DMSO-d₆

Infrared (IR) Spectroscopy
Table 3: Predicted FT-IR Spectral Data for 2-Nitrobenzohydrazide
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Wavenumber (cm⁻¹) Intensity Assignment

3300 - 3400 Strong, Broad
N-H Stretching (asymmetric

and symmetric)

~3050 Medium Aromatic C-H Stretching

~1660 Strong C=O Stretching (Amide I)

~1600 Medium N-H Bending (Amide II)

~1520 Strong Asymmetric NO₂ Stretching

~1340 Strong Symmetric NO₂ Stretching

~1300 Medium C-N Stretching

700 - 900 Medium-Strong
Aromatic C-H Bending (out-of-

plane)

Sample Preparation: KBr pellet

Mass Spectrometry (MS)
Table 4: Predicted Mass Spectrometry Data for 2-Nitrobenzohydrazide

m/z Relative Intensity Assignment

181 High [M]⁺ (Molecular Ion)

151 Medium [M - NH₂NH]⁺

150 High [M - NH₂NH₂]⁺

134 Medium [M - NO₂]⁺

122 Medium [C₇H₆O₂]⁺

104 Medium [C₇H₄O]⁺

92 Medium [C₆H₄O]⁺

76 High [C₆H₄]⁺
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Ionization Method: Electron Ionization (EI)

Experimental Protocols
The following are generalized experimental protocols for obtaining the spectroscopic data

presented above. Instrument-specific parameters may require optimization.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Sample Preparation: Dissolve approximately 5-10 mg of 2-Nitrobenzohydrazide in 0.5-0.7

mL of deuterated dimethyl sulfoxide (DMSO-d₆).

Internal Standard: Add a small amount of tetramethylsilane (TMS) as an internal standard (δ

0.00 ppm).

Data Acquisition:

Acquire ¹H NMR spectra on a 300 MHz or higher field NMR spectrometer.

Acquire ¹³C NMR spectra on the same instrument, typically at a frequency of 75 MHz.

Data Processing: Process the raw data using appropriate software to perform Fourier

transformation, phase correction, and baseline correction.

Fourier-Transform Infrared (FT-IR) Spectroscopy
Sample Preparation (KBr Pellet Method):

Thoroughly grind 1-2 mg of 2-Nitrobenzohydrazide with approximately 100-200 mg of dry

potassium bromide (KBr) powder using an agate mortar and pestle.

Place the mixture in a pellet press and apply pressure to form a thin, transparent pellet.

Data Acquisition:

Record a background spectrum of the empty sample compartment.

Place the KBr pellet in the sample holder and record the sample spectrum over a range of

4000-400 cm⁻¹.
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Data Processing: The instrument software will automatically subtract the background

spectrum from the sample spectrum to produce the final IR spectrum.

Mass Spectrometry (MS)
Sample Introduction: Introduce a small amount of 2-Nitrobenzohydrazide into the mass

spectrometer, typically via a direct insertion probe for solid samples or after separation by

gas chromatography.

Ionization: Utilize electron ionization (EI) at a standard energy of 70 eV to generate the

molecular ion and fragment ions.

Mass Analysis: The ions are separated based on their mass-to-charge ratio (m/z) by a mass

analyzer (e.g., a quadrupole or time-of-flight analyzer).

Detection: The abundance of each ion is measured by a detector, and the resulting data is

plotted as a mass spectrum.

Visualizations
The following diagrams illustrate the general workflow for spectroscopic analysis and a

predicted fragmentation pathway for 2-Nitrobenzohydrazide in mass spectrometry.

Sample Preparation

Spectroscopic Analysis

Data Interpretation

2-Nitrobenzohydrazide

NMR Spectroscopy
(¹H and ¹³C) FT-IR Spectroscopy Mass Spectrometry

Structural Elucidation
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Click to download full resolution via product page

Spectroscopic analysis workflow for 2-Nitrobenzohydrazide.
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Predicted fragmentation of 2-Nitrobenzohydrazide in MS.

To cite this document: BenchChem. [Spectroscopic Profile of 2-Nitrobenzohydrazide: A
Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b091997/docs#spectroscopic-profile-of-2-
nitrobenzohydrazide-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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